Cas no 1805142-04-4 (Ethyl 4-amino-2-(difluoromethyl)-5-methylpyridine-3-carboxylate)

• Product Name: Ethyl 4-amino-2-(difluoromethyl)-5-methylpyridine-3-carboxylate
• CAS No: 1805142-04-4
• MF: C₁₀H₁₂F₂N₂O₂
• MW: 230.211289405823
• CID: 4856755
• Update Time: 2025-10-29

Ethyl 4-amino-2-(difluoromethyl)-5-methylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-2-(difluoromethyl)-5-methylpyridine-3-carboxylate

• Inchi： 1S/C10H12F2N2O2/c1-3-16-10(15)6-7(13)5(2)4-14-8(6)9(11)12/h4,9H,3H2,1-2H3,(H2,13,14)
• InChI Key： USMHOBGPMDRDKP-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=C(C(C)=CN=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 251
• XLogP3: 2
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 4-amino-2-(difluoromethyl)-5-methylpyridine-3-carboxylate

Ethyl 4-amino-2-(difluoromethyl)-5-methylpyridine-3-carboxylate (CAS No. 1805142-04-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-amino-2-(difluoromethyl)-5-methylpyridine-3-carboxylate, with the chemical formula C₁₁H¹⁰F₂N₃O₂, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by its CAS number 1805142-04-4, plays a crucial role in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including the presence of an amino group, a difluoromethyl substituent, and a carboxylate ester, make it an invaluable building block for medicinal chemists.

The significance of Ethyl 4-amino-2-(difluoromethyl)-5-methylpyridine-3-carboxylate lies in its ability to serve as a precursor for the development of novel therapeutic agents. The difluoromethyl group is particularly noteworthy, as it is known to enhance metabolic stability and binding affinity in drug candidates. Recent studies have demonstrated that compounds incorporating this moiety exhibit improved pharmacokinetic profiles, making them more suitable for clinical applications. The amino group further extends the compound's utility, allowing for further functionalization through amide bond formation or nucleophilic substitution reactions.

In the realm of drug discovery, Ethyl 4-amino-2-(difluoromethyl)-5-methylpyridine-3-carboxylate has been utilized in the synthesis of small molecule inhibitors targeting various biological pathways. For instance, research published in leading journals has highlighted its role in developing kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The methylpyridine core of this compound provides a stable scaffold that can be modified to achieve high selectivity and potency against specific enzyme targets. This has led to several promising candidates entering preclinical development pipelines.

The carboxylate ester functionality in Ethyl 4-amino-2-(difluoromethyl)-5-methylpyridine-3-carboxylate offers additional synthetic flexibility. It can be easily converted into other derivatives such as amides or acids through hydrolysis, enabling the creation of diverse pharmacophores. This adaptability makes it an attractive choice for medicinal chemists seeking to optimize lead compounds. Moreover, the ester group can serve as a protecting group during multi-step syntheses, ensuring regioselective modifications without unwanted side reactions.

Recent advancements in synthetic methodologies have further enhanced the utility of Ethyl 4-amino-2-(difluoromethyl)-5-methylpyridine-3-carboxylate. Techniques such as transition metal-catalyzed cross-coupling reactions have enabled efficient introduction of complex substituents onto the pyridine ring. These methods have been particularly useful in generating libraries of analogs for high-throughput screening, accelerating the drug discovery process. Additionally, green chemistry principles have been applied to develop more sustainable synthetic routes, reducing waste and improving yields.

The pharmacological potential of Ethyl 4-amino-2-(difluoromethyl)-5-methylpyridine-3-carboxylate has also been explored in preclinical studies. Researchers have investigated its effects on neurotransmitter systems, finding that derivatives of this compound exhibit modulatory activity on receptors involved in pain perception and mood regulation. These findings suggest its relevance in developing treatments for conditions such as depression and chronic pain syndromes. Furthermore, studies on its anti-inflammatory properties have shown promising results in animal models, indicating its potential as a therapeutic agent for autoimmune diseases.

The synthesis of Ethyl 4-amino-2-(difluoromethyl)-5-methylpyridine-3-carboxylate involves multi-step organic transformations that highlight its complexity as a synthetic target. Key steps include condensation reactions to form the pyridine ring followed by selective functionalization at various positions. The introduction of the difluoromethyl group typically requires specialized reagents and conditions to ensure high regioselectivity and yield. Despite these challenges, advances in catalytic systems have made these transformations more accessible to synthetic chemists.

In conclusion, Ethyl 4-amino-2-(difluoromethyl)-5-methylpyridine-3-carboxylate (CAS No. 1805142-04-4) is a cornerstone intermediate in modern pharmaceutical synthesis. Its structural features and synthetic versatility make it indispensable for developing innovative therapeutic agents targeting diverse diseases. As research continues to uncover new applications for this compound, its importance in drug discovery is expected to grow further. The ongoing development of novel synthetic methodologies ensures that Ethyl 4-amino-2-(difluoromethyl)-5-methylpyridine-3-carboxylate will remain at the forefront of pharmaceutical innovation for years to come.